Cas no 2229684-03-9 (3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid)

• Product Name: 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid
• CAS No: 2229684-03-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5993747
• PubChem ID: 165825927
• Update Time: 2025-05-19

3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid
• 2229684-03-9
• 3-[4-(methoxycarbonyl)-3-methylphenyl]prop-2-enoic acid
• EN300-1740679

• Inchi： 1S/C12H12O4/c1-8-7-9(4-6-11(13)14)3-5-10(8)12(15)16-2/h3-7H,1-2H3,(H,13,14)/b6-4+
• InChI Key： ZGRQJDRJCCUDBB-GQCTYLIASA-N
• SMILES： O(C)C(C1C=CC(/C=C/C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid

Recent Advances in the Study of 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid (CAS: 2229684-03-9)

The compound 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid (CAS: 2229684-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for more efficient production and scalability, making it a viable candidate for further preclinical studies.

In terms of biological activity, recent studies have demonstrated that 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid exhibits potent anti-inflammatory and anticancer properties. In vitro and in vivo experiments have shown that the compound can effectively inhibit key signaling pathways involved in inflammation and tumor progression. For instance, it has been found to suppress the activation of NF-κB, a transcription factor that plays a central role in inflammatory responses. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy.

Another noteworthy aspect of this research is the exploration of the compound's pharmacokinetics and safety profile. Preliminary studies have indicated that 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid has favorable absorption and distribution characteristics, with minimal toxicity observed in animal models. These findings are encouraging and warrant further investigation into its therapeutic efficacy and safety in humans. Researchers are also exploring the possibility of formulating the compound into various drug delivery systems to enhance its bioavailability and target specificity.

In conclusion, the recent advancements in the study of 3-4-(methoxycarbonyl)-3-methylphenylprop-2-enoic acid (CAS: 2229684-03-9) underscore its potential as a valuable therapeutic agent. The compound's unique chemical structure, coupled with its promising biological activities, makes it a compelling candidate for further development. Future research should focus on optimizing its pharmacological properties, conducting rigorous clinical trials, and exploring its applications in combination therapies. As the field of chemical biology continues to evolve, this compound may well emerge as a key player in the next generation of pharmaceuticals.